Cas no 940400-02-2 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 5-METHOXY-2-(4-METHOXYPHENYL)IMIDAZO[2,1-B]BENZOTHIAZOLE
- 940400-02-2
- AKOS003006472
-
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- Inchi： InChI=1S/C17H14N2O2S/c1-20-12-8-6-11(7-9-12)13-10-19-16-14(21-2)4-3-5-15(16)22-17(19)18-13/h3-10H,1-2H3
- InChI Key： PAAPXKIPRUAHKG-UHFFFAOYSA-N
- SMILES： COC1=CC=C(C=C1)C2=CN3C4=C(C=CC=C4SC3=N2)OC
Computed Properties
- Exact Mass: 310.07759887g/mol
- Monoisotopic Mass: 310.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64Ų
Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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